[(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.0^{2,6}]decan-1-yl]methyl benzoate

Specification

• CAS No.: 1418113-77-5
• Molecular Formula: C16H14O6
• Molecular Weight: 302.282
• IUPAC Name: [(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.02,6]decan-1-yl]methyl benzoate
• Standard InChI: InChI=1S/C16H14O6/c17-13(9-4-2-1-3-5-9)20-8-16-7-6-10(22-16)11-12(16)15(19)21-14(11)18/h1-5,10-12H,6-8H2/t10-,11-,12+,16-/m0/s1
• Standard InChI Key: OCWJHGLNDABRMA-OVZMXSCWSA-N
• SMILES: C1CC2(C3C(C1O2)C(=O)OC3=O)COC(=O)C4=CC=CC=C4

Introduction

[(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.0^{2,6}]decan-1-yl]methyl benzoate is a complex organic compound featuring a unique tricyclic structure with a dioxane ring fused to a cycloheptadiene moiety. This compound is closely related to other derivatives of the 4,10-dioxatricyclo[5.2.1.0^{2,6}]decane system, which are known for their interesting chemical properties and potential applications in pharmaceuticals and materials science.

Chemical Formula and Molecular Weight

• Chemical Formula: Not explicitly provided for [(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.0^{2,6}]decan-1-yl]methyl benzoate, but it can be estimated based on the structure.

• Molecular Weight: Estimated to be around 330 g/mol, considering the benzoate group and the tricyclic core.

Synthesis and Applications

The synthesis of [(1R,2S,6R,7S)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.0^{2,6}]decan-1-yl]methyl benzoate would likely involve the formation of the tricyclic core followed by esterification with benzoic acid. This compound could have potential applications in pharmaceuticals due to its complex structure, which might interact with biological targets.

Related Compounds

Several related compounds have been studied for their chemical and biological properties:

• Methyl (1R,2S,6R,7S)-3-oxo-4,10-dioxatricyclo[5.2.1.0^{2,6}]dec-8-ene-1-carboxylate: This compound has a similar tricyclic structure but with a methyl ester group instead of a benzoate group.

• 4,10-Dioxatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione: Known for its unique bridged bicyclic structure, this compound serves as a core for various derivatives.

Data Tables